Cas no 496-64-0 (3-Hydroxy-2H-pyran-2-one)

3-Hydroxy-2H-pyran-2-one Properties

Names and Identifiers

• 3-Hydroxy-2H-pyran-2-one
• 2H-Pyran-2-one,3-hydroxy-
• 3-Hydroxy-2-pyrone
• 3-hydroxypyran-2-one
• 3-Hydroxypyrone
• 3-hydroxy-2-pyranone
• 2H-pyran-2-one, 3-hydroxy-
• 2H-Pyran-4-one, 3-hydroxy-
• LIPRKYKMVQPYPG-UHFFFAOYSA-N
• hydroxypyrone
• Hydroxycoumalin
• Isopyromucic acid
• 3-Hydroxy-a-pyrone
• 3-Hydroxy-2H-Pyran-4-one
• VZ26928
• AK
• MFCD01318559
• FD13146
• AKOS006278410
• FT-0693405
• WBW7DM4PJL
• InChI=1/C5H4O3/c6-4-2-1-3-8-5(4)7/h1-3,6
• A871758
• DS-17032
• 3-OXIDANYLPYRAN-2-ONE
• EN300-192198
• 496-64-0
• CHEBI:173367
• UNII-WBW7DM4PJL
• DTXSID00197924
• SY114649
• CS-W021933
• Z1198156687
• SCHEMBL284309
• CHEMBL1650618
• DB-071025
• +Expand

• MDL： MFCD01318559
• InChIKey： LIPRKYKMVQPYPG-UHFFFAOYSA-N
• Inchi： 1S/C5H4O3/c6-4-2-1-3-8-5(4)7/h1-3,6H
• SMILES： O1C([H])=C([H])C([H])=C(C1=O)O[H]

Computed Properties

• Exact Mass: 112.01600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.016043985g/mol
• Heavy Atom Count: 8
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 0.34540
• PSA: 50.44000
• Refractive Index: 1.4390 (estimate)
• Boiling Point: 149.97°C (rough estimate)
• Melting Point: 93.8°C
• Density: 1.2552 (rough estimate)

3-Hydroxy-2H-pyran-2-one Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

3-Hydroxy-2H-pyran-2-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%